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Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Übersicht über die thermischen

Eigenschaften von dünnen Polyvinylbutyral (PVB)-Filmen. Es richtet sich an Fachleute in der

Forschung und Entwicklung, die ein tiefgreifendes Verständnis des thermischen Verhaltens von

PVB für ihre Anwendungen benötigen. Der Leitfaden umfasst quantitative Daten, detaillierte

experimentelle Protokolle und visuelle Darstellungen von Arbeitsabläufen zur thermischen

Analyse.

Zusammenfassung der Thermischen Eigenschaften
Die thermischen Eigenschaften von Polyvinylbutyral sind stark von dessen Zusammensetzung

abhängig, insbesondere vom Weichmachergehalt. Weichmacher werden hinzugefügt, um die

Flexibilität der Folie zu erhöhen, was jedoch auch die Glasübergangstemperatur (Tg)

signifikant beeinflusst.

Glasübergangstemperatur (Tg)
Die Glasübergangstemperatur ist eine der wichtigsten thermischen Eigenschaften von PVB.

Sie markiert den Übergang von einem harten, glasartigen Zustand in einen weicheren,

gummiartigen Zustand. Für reines, weichmacherfreies PVB liegt die Tg typischerweise bei etwa

75 °C.[1] In kommerziellen PVB-Folien, die Weichmacher enthalten, kann die Tg erheblich
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niedriger sein und Werte zwischen 15 °C und 53 °C annehmen.[1][2] Eine Studie gibt für eine

recycelte PVB-Folie eine Tg von 53 °C an, was auf das Vorhandensein von Weichmachern

hindeutet.[2] Eine vergleichende Analyse von weichgemachtem PVC und PVB ergab für das

PVB eine Glasübergangstemperatur von 16,2 °C.[3] Eine andere Untersuchung an PVB-

Gussfilmen, die in verschiedenen Lösungsmitteln hergestellt wurden, zeigte eine konsistente

Tg von 67 °C.[1]

Thermische Zersetzung
Die thermische Stabilität von PVB-Folien wird in der Regel mittels thermogravimetrischer

Analyse (TGA) untersucht. Die Zersetzung von weichmacherfreiem PVB erfolgt in einem

einzigen Schritt, beginnend bei etwa 329 °C, mit einer maximalen Gewichtsverlustrate bei circa

391 °C.[4] Bei weichmacherhaltigen PVB-Folien verläuft die Zersetzung mehrstufig. Der erste

Massenverlust, der bei etwa 150 °C beginnt, wird auf die Verdampfung des Weichmachers

zurückgeführt.[4] Die thermo-oxidative Zersetzung an Luft zeigt drei Hauptstufen in den

Temperaturbereichen 170–300 °C, 300–420 °C und 420–480 °C.

Wärmeleitfähigkeit
Die Wärmeleitfähigkeit von PVB ist relativ gering, was es zu einem guten Wärmeisolator

macht. Ein typischer Wert für die Wärmeleitfähigkeit einer PVB-Folie bei 65 °C beträgt 0,2

W/(m·K).

Quantitative Thermische Eigenschaftsdaten
Die folgende Tabelle fasst die wichtigsten quantitativen thermischen Eigenschaften von PVB-

Folien aus verschiedenen Quellen zusammen.
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Eigenschaft Wert
Messbedingung/An
merkung

Quelle(n)

Glasübergangstemper

atur (Tg)

75 °C Reines PVB [1]

67-68 °C PVB-Gussfilme [1]

53 °C

Recyceltes,

weichmacherhaltiges

PVB

[2]

16,2 °C
Weichmacherhaltiges

PVB
[3]

15-20 °C
PVB mit 25%

Weichmacheranteil
[1]

Thermische

Zersetzung (TGA)

Beginn der

Zersetzung (T5%)
329 °C

Weichmacherfreies

PVB in N2-

Atmosphäre

[4]

Temperatur der max.

Zersetzungsrate (Td)
ca. 391 °C

Weichmacherfreies

PVB in N2-

Atmosphäre

[4]

Zersetzungsstufen

(thermo-oxidativ)

170–300 °C, 300–420

°C, 420–480 °C
In Luftatmosphäre

Wärmeleitfähigkeit (λ)

0,2 W/(m·K) bei 65 °C

Detaillierte Experimentelle Protokolle
Die folgenden Protokolle beschreiben die Standardmethoden zur Bestimmung der thermischen

Eigenschaften von dünnen PVB-Folien.
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Dynamische Differenzkalorimetrie (DSC)
Dieses Protokoll basiert auf den allgemeinen Prinzipien der Norm EN ISO 11357-1 und

gängiger Laborpraxis zur Bestimmung der Glasübergangstemperatur (Tg).

Gerät: Dynamisches Differenzkalorimeter (DSC)

Probenvorbereitung:

Eine kleine Probe der PVB-Folie (typischerweise 5-10 mg) wird ausgestanzt oder

zugeschnitten.[5][6]

Die Probe wird in einen Aluminium-DSC-Tiegel gegeben und der Deckel lose aufgelegt oder

hermetisch verschlossen, je nach Feuchtigkeitsempfindlichkeit und erwarteten Übergängen.

Ein leerer Tiegel mit Deckel dient als Referenz.[7]

Experimentelle Parameter:

Temperaturprogramm:

Aufheizen von Raumtemperatur auf eine Temperatur deutlich über der erwarteten Tg (z. B.

150 °C) mit einer konstanten Heizrate von 10 °C/min, um die thermische Vorgeschichte zu

löschen.

Kontrolliertes Abkühlen auf eine Temperatur deutlich unter der erwarteten Tg (z. B. -20 °C)

mit einer Rate von 10 °C/min.

Zweites Aufheizen mit 10 °C/min auf die obere Temperaturgrenze. Die Tg wird aus der

zweiten Aufheizkurve bestimmt.

Atmosphäre: Stickstoff (inert), mit einer typischen Spülrate von 20-50 ml/min.

Datenauswertung: Die Glasübergangstemperatur (Tg) wird als die Temperatur am Wendepunkt

der Stufe im Wärmefluss-Temperatur-Diagramm des zweiten Aufheizzyklus bestimmt.

Thermogravimetrische Analyse (TGA)
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Dieses Protokoll folgt den allgemeinen Richtlinien der Normen ASTM E1131 und ISO 11358

zur Untersuchung der thermischen Stabilität und Zersetzung.[8][9]

Gerät: Thermogravimetrische Analysewaage (TGA)

Probenvorbereitung:

Eine Probe der PVB-Folie (ca. 10 mg) wird zugeschnitten und in den TGA-Tiegel

(typischerweise aus Platin oder Aluminiumoxid) gegeben.

Experimentelle Parameter:

Temperaturprogramm: Aufheizen der Probe von Raumtemperatur (z. B. 30 °C) auf eine hohe

Temperatur (z. B. 600 °C oder höher) mit einer konstanten Heizrate, üblicherweise 10

°C/min.[4]

Atmosphäre: Die Analyse kann in einer inerten Atmosphäre (Stickstoff) zur Untersuchung der

reinen thermischen Zersetzung oder in einer oxidativen Atmosphäre (Luft oder Sauerstoff)

zur Untersuchung der thermo-oxidativen Stabilität durchgeführt werden.[10] Die Gasflussrate

wird typischerweise auf 20-100 ml/min eingestellt.

Datenauswertung: Die TGA-Kurve zeigt den prozentualen Massenverlust als Funktion der

Temperatur. Aus dieser Kurve können die Onset-Temperatur der Zersetzung (z. B. T5%, die

Temperatur bei 5 % Massenverlust) und die Temperatur der maximalen Zersetzungsrate (aus

der ersten Ableitung der TGA-Kurve, DTG) bestimmt werden.[4]

Messung der Wärmeleitfähigkeit
Dieses Protokoll beschreibt die "Transient Plane Source" (TPS) Methode, die in der Norm ISO

22007-2 für Polymere spezifiziert ist.[11][12]

Gerät: Transient Plane Source (TPS) Instrument

Probenvorbereitung:

Es werden zwei identische, flache und glatte Proben der PVB-Folie mit ausreichender Dicke

und Fläche benötigt, um den TPS-Sensor vollständig zu bedecken.
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Der TPS-Sensor wird zwischen die beiden Folienproben gelegt, sodass ein guter

thermischer Kontakt gewährleistet ist.

Experimentelle Parameter:

Messprinzip: Ein kurzer elektrischer Impuls heizt den Sensor auf, der gleichzeitig als

Temperaturfühler dient. Die Temperaturerhöhung als Funktion der Zeit wird aufgezeichnet.

Testparameter: Die Leistung und Dauer des Heizimpulses werden so gewählt, dass die

erzeugte Wärmewelle nicht die Grenzen der Probe erreicht. Die Messung erfolgt bei einer

definierten Umgebungstemperatur.

Datenauswertung: Aus dem transienten Temperaturanstieg werden die Wärmeleitfähigkeit und

die thermische Diffusivität des Materials berechnet. Die Methode ist für Materialien mit einer

Wärmeleitfähigkeit im Bereich von 0,01 bis 500 W/(m·K) geeignet.[12]

Visualisierungen
Die folgenden Diagramme, erstellt in der DOT-Sprache von Graphviz, illustrieren die

experimentellen Arbeitsabläufe.

Probenvorbereitung DSC-Messung Datenauswertung

PVB-Folie zuschneiden (5-10 mg) In DSC-Tiegel einwiegen Tiegel verschließen 1. Aufheizen (10 K/min) Abkühlen (10 K/min) 2. Aufheizen (10 K/min) Wärmefluss- vs. Temperatur-Kurve Bestimmung der Tg aus 2. Aufheizkurve

Click to download full resolution via product page

Abbildung 1: Experimenteller Arbeitsablauf für die DSC-Analyse.

Probenvorbereitung TGA-Messung Datenauswertung

PVB-Folie zuschneiden (~10 mg) In TGA-Tiegel einwiegen Aufheizen mit konstanter Rate (z.B. 10 K/min) in N2 oder Luft Massenverlust- vs. Temperatur-Kurve Bestimmung von T_onset und T_d
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Click to download full resolution via product page

Abbildung 2: Experimenteller Arbeitsablauf für die TGA-Analyse.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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